Cas no 136027-06-0 (b-D-Glucopyranosiduronic acid, (3b,4b,20b,22b)-22-(acetyloxy)-20-carboxy-23-hydroxy-30-norolean-12-en-3-ylO-6-deoxy-a-L-mannopyranosyl-(1®2)-O-b-D-xylopyranosyl-(1®2)- (9CI))

• Product name: b-D-Glucopyranosiduronic acid, (3b,4b,20b,22b)-22-(acetyloxy)-20-carboxy-23-hydroxy-30-norolean-12-en-3-ylO-6-deoxy-a-L-mannopyranosyl-(1®2)-O-b-D-xylopyranosyl-(1®2)- (9CI)
• CAS No: 136027-06-0
• MF: C₄₉H₇₆O₂₀
• MW: 985.1157579422
• CID: 151308
• PubChem ID: 160021

b-D-Glucopyranosiduronic acid, (3b,4b,20b,22b)-22-(acetyloxy)-20-carboxy-23-hydroxy-30-norolean-12-en-3-ylO-6-deoxy-a-L-mannopyranosyl-(1®2)-O-b-D-xylopyranosyl-(1®2)- (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid, (3b,4b,20b,22b)-22-(acetyloxy)-20-carboxy-23-hydroxy-30-norolea...
• b-D-Glucopyranosiduronic acid, (3b,4b,20b,22b)-22-(acetyloxy)-20-carboxy-23-hydroxy-30-norolean-12-en-3-ylO-6-deoxy-a-L-manno
• wistariasaponin G
• 2)- (9CI)
• 2)-O-b-D-xylopyranosyl-(1&reg
• 6-{[9-(acetyloxy)-11-carboxy-4-(hydroxymethyl)-4,6a,6b,8a,11,14b-hexamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-icosahydropicen-3-yl]oxy}-5-({5,6-dihydroxy-4-[(3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)o
• b-D-Glucopyranosiduronic acid, (3b,4b,20b,22b)-22-(acetyloxy)-20-carboxy-23-hydroxy-30-norolean-12-en-3-ylO-6-deoxy-a-L-mannopyranosyl-(1&reg
• beta-D-Glucopyranosiduronic acid, (3beta,4beta,20beta,22beta)-22-(acetyloxy)-20-carboxy-23-hydroxy-30-norolean-12-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1-2)-O-beta-D-xylopyranosyl-(1-2)-
• Wistaria-saponin G
• 6-[[9-acetyloxy-11-carboxy-4-(hydroxymethyl)-4,6a,6b,8a,11,14b-hexamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-5-[5,6-dihydroxy-4-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-3-yl]oxy-3,4-dihydroxyoxane-2-carboxylic acid
• 136027-06-0
• b-D-Glucopyranosiduronic acid, (3b,4b,20b,22b)-22-(acetyloxy)-20-carboxy-23-hydroxy-30-norolean-12-en-3-ylO-6-deoxy-a-L-mannopyranosyl-(1®2)-O-b-D-xylopyranosyl-(1®2)- (9CI)

• Inchi： InChI=1S/C49H76O20/c1-21-30(52)31(53)34(56)41(64-21)68-36-25(19-63-40(60)35(36)57)66-38-33(55)32(54)37(39(58)59)69-42(38)67-28-12-13-46(5)26(47(28,6)20-50)11-14-49(8)27(46)10-9-23-24-17-44(3,43(61)62)18-29(65-22(2)51)45(24,4)15-16-48(23,49)7/h9,21,24-38,40-42,50,52-57,60H,10-20H2,1-8H3,(H,58,59)(H,61,62)
• InChI Key： QVQBULODVHHPCZ-UHFFFAOYSA-N
• SMILES： CC(OC1CC(C)(C(=O)O)CC2C3=CCC4C5(CCC(OC6OC(C(=O)O)C(O)C(O)C6OC6COC(O)C(O)C6OC6OC(C)C(O)C(O)C6O)C(C)(CO)C5CCC4(C)C3(C)CCC12C)C)=O

Computed Properties

• Exact Mass: 984.49308
• Monoisotopic Mass: 984.493
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 69
• Rotatable Bond Count: 11
• Complexity: 1990
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 25
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 318Ų

Experimental Properties

• Density: 1.44
• Boiling Point: 1040°Cat760mmHg
• Flash Point: 293.9°C
• Refractive Index: 1.618
• PSA: 318.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins